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Compound of Interest

2-(2-Methoxyphenoxy)-2-
Compound Name:
methylpropanoic acid

Cat. No.: B1348131

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core properties of 2-Methyl-2-
(o-methoxyphenoxy)propionic acid (CAS No. 53498-60-5). It is intended to serve as a
foundational resource for researchers, scientists, and professionals in drug development. This
document compiles available data on the chemical and physical properties of the compound.
Due to the limited publicly available experimental data, this guide also presents information on
closely related analogous compounds to provide a comparative context for its potential
characteristics and synthesis.

Chemical and Physical Properties

2-Methyl-2-(0-methoxyphenoxy)propionic acid, also known as 2-Methyl-2-(2-
methoxyphenoxy)propanoic acid, is a substituted phenoxyalkanoic acid. Its structure features a
guaiacol (2-methoxyphenol) moiety linked via an ether bond to the alpha position of isobutyric
acid.

Table 1: General and Computed Properties of 2-Methyl-2-(0-methoxyphenoxy)propionic acid
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Property Value Source
2-Methyl-2-(2-
IUPAC Name methoxyphenoxy)propanoic
acid
CAS Number 53498-60-5 [1]
Molecular Formula C11H1404 [1]
Molecular Weight 210.23 g/mol [1]
Boiling Point 316.5 °C at 760 mmHg [2]
Density 1.157 g/cm3 [2]
Flash Point 118.9 °C [2]

Note: The boiling point, density, and flash point are sourced from a chemical supplier and may
be predicted rather than experimentally determined.

For comparative purposes, the properties of the closely related compound, 2-Methyl-2-
phenoxypropanoic acid (lacking the ortho-methoxy group), are presented in Table 2.

Table 2: Properties of the Analogous Compound: 2-Methyl-2-phenoxypropanoic acid

Property Value Source
Melting Point 98.0to 102.0 °C [3]
Boiling Point 289.3 °C at 760 mmHg [3]
pKa (Predicted) 3.26 £0.10 [3]
LogP 1.92860 [3]
Water Solubility 1000 g/L at 25 °C [3]

Experimental Protocols
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Detailed experimental protocols for the synthesis of 2-Methyl-2-(o-methoxyphenoxy)propionic
acid are not readily available in the public domain. However, a general synthetic approach can
be inferred from established methods for the synthesis of related 2-(aryloxy)-2-methylpropanoic
acids, such as the Williamson ether synthesis.

General Synthesis of 2-(Aryloxy)-2-methylpropanoic
Acids

A common route involves the reaction of a phenol with an a-halo isobutyrate ester, followed by
hydrolysis of the resulting ester. A patent for the preparation of 2-methyl-2-phenoxy-propionic
acid derivatives describes a similar multi-step synthesis.[4][5]

A plausible synthetic pathway for 2-Methyl-2-(0o-methoxyphenoxy)propionic acid is outlined
below. This represents a generalized protocol and would require optimization for this specific
compound.

Step 1: Etherification

Guaiacol (2-methoxyphenol) is reacted with an ethyl 2-bromo-2-methylpropionate in the
presence of a base, such as potassium carbonate, in an appropriate solvent like acetone or
dimethylformamide (DMF). The reaction mixture is typically heated to drive the reaction to
completion.

Step 2: Hydrolysis

The resulting ethyl 2-methyl-2-(o-methoxyphenoxy)propionate is then hydrolyzed to the
carboxylic acid. This is typically achieved by heating the ester with a strong base, such as
sodium hydroxide, in an aqueous or alcoholic solution. Subsequent acidification with a mineral
acid, like hydrochloric acid, precipitates the desired 2-Methyl-2-(o-methoxyphenoxy)propionic
acid.

Caption: Generalized workflow for the synthesis of 2-Methyl-2-(0o-methoxyphenoxy)propionic
acid.

Biological Activity and Signaling Pathways
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There is currently no publicly available information on the biological activity, mechanism of
action, or associated signaling pathways for 2-Methyl-2-(o-methoxyphenoxy)propionic acid.

However, the broader class of 2-(aryloxy)-2-methylpropanoic acids includes compounds with
known biological activities. For instance, some derivatives have been investigated for their
potential as hypocholesterolemic and hypolipemic agents.[5] Given the structural similarity, it is
plausible that 2-Methyl-2-(0-methoxyphenoxy)propionic acid could exhibit related
pharmacological properties, though this would require experimental validation.

Spectroscopic Data

No experimental spectroscopic data (NMR, MS, IR) for 2-Methyl-2-(o-
methoxyphenoxy)propionic acid has been found in the reviewed literature. For reference, the
characteristic spectroscopic features of the parent structures, 2-methylpropanoic acid and
guaiacol, are well-documented and can provide an indication of the expected signals.[2][6][7][8]

[9]

Conclusion and Future Directions

2-Methyl-2-(o-methoxyphenoxy)propionic acid is a compound for which basic chemical
identifiers are known, but a comprehensive experimental characterization is lacking in the
public domain. The information provided in this guide is based on limited supplier data and
inferences from related compounds.

For researchers and drug development professionals, this presents an opportunity for
foundational research. Key areas for future investigation include:

» Development and optimization of a robust synthetic protocol.

e Thorough characterization of its physicochemical properties, including melting point, pKa,
and logP.

o Comprehensive spectroscopic analysis to establish a reference dataset.

e Screening for biological activity, particularly in areas where related aryloxyalkanoic acids
have shown promise, such as metabolic disorders.
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 Investigation of its mechanism of action if any biological activity is identified.

This technical guide serves as a starting point for such investigations, highlighting the current
knowledge gaps and providing a framework for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1348131#2-methyl-2-0-methoxyphenoxy-propionic-
acid-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1348131#2-methyl-2-o-methoxyphenoxy-propionic-acid-properties
https://www.benchchem.com/product/b1348131#2-methyl-2-o-methoxyphenoxy-propionic-acid-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348131?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

